Methyl 2-(2-methoxy-2-oxoethoxy)benzoate

• IUPAC Name: methyl 2-(2-methoxy-2-oxoethoxy)benzoate
• InChI: InChI=1S/C11H12O5/c1-14-10(12)7-16-9-6-4-3-5-8(9)11(13)15-2/h3-6H,7H2,1-2H3
• InChI Key: VSDKPBZNYNNGHH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=CC=C1C(=O)OC
• Molecular Formula: C11H12O5
• DSSTOX Substance ID: DTXSID30461266
• Molecular Weight: 224.21 g/mol
• CAS No.: 56424-76-1

Description

Methyl 2-(2-methoxy-2-oxoethoxy)benzoate is an organic compound with the molecular formula C11H12O4. It is a derivative of benzoic acid and is characterized by the presence of a methoxy group and an ester functional group. This compound is used in various chemical reactions and has applications in scientific research.

Scientific Research Applications

Methyl 2-(2-methoxy-2-oxoethoxy)benzoate has diverse applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis and as a reagent in various chemical reactions.

Biology: Employed in the study of enzyme-catalyzed reactions and metabolic pathways.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Safety and Hazards

This compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.

Preparation Methods

Synthetic Routes and Reaction Conditions

Methyl 2-(2-methoxy-2-oxoethoxy)benzoate can be synthesized through esterification reactions. One common method involves the reaction of methyl 2-hydroxybenzoate with methoxyacetic acid in the presence of a dehydrating agent such as sulfuric acid. The reaction is typically carried out under reflux conditions to ensure complete esterification.

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the production process.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-(2-methoxy-2-oxoethoxy)benzoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: Nucleophilic substitution reactions can replace the methoxy group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like sodium hydroxide (NaOH) and various nucleophiles are employed.

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of substituted benzoates.

Mechanism of Action

The mechanism of action of methyl 2-(2-methoxy-2-oxoethoxy)benzoate involves its interaction with specific molecular targets and pathways. The ester functional group can undergo hydrolysis to release the corresponding acid and alcohol, which can then participate in further biochemical reactions. The compound’s effects are mediated through its interactions with enzymes and other biomolecules.

Comparison with Similar Compounds

Similar Compounds

• Methyl 2-(2-ethoxy-2-oxoethoxy)benzoate
• Methyl 3-methoxy-2-(2-methoxy-2-oxoethoxy)benzoate
• Methyl 2-(2-methoxy-2-oxoethyl)benzoate

Uniqueness

Methyl 2-(2-methoxy-2-oxoethoxy)benzoate is unique due to its specific structural features, such as the methoxy group and the ester linkage. These features confer distinct chemical reactivity and biological activity compared to similar compounds.

Synthesis routes and methods I

Procedure details

To a mixture of methyl salicylate (100 g, 657 mmol) and anhydrous K2CO3 (360 g, 2.605 mol) in anhydrous acetone (1000 ml) was added methyl chloroacetate (94 g, 866 mmol) and refluxed for 36 hours. The acetone was distilled off and water (1200 ml) was added. Crude 1 was extracted into chloroform, dried over Na2SO4 distilled and purified by column chromatography on silica gel using hexane as eluant to give pure 1 (25 grams, 17%) as a light yellow syrup.

Synthesis routes and methods II

Procedure details

To a mixture of methyl salicylate (100 grams, 657 mmol), anhydrous K2CO3 (360 grams, 2.605 mol) in anhydrous acetone (1000 mL) was added methyl chloro acetate (94 grams, 866 mmol) and refluxed for 36 hours. Acetone was distilled and water (1200 mL) was added. Crude 5 was extracted into Chloroform, dried over Na2SO4 distilled and purified by column chromatography on silica gel using Hexane as eluant to give pure 5 (25 grams, 17%) as a light yellow syrup. The structure was confirmed by NMR. IHNMR (CDCl3) δ 3.79 (s, 3H, ester), 3.88 (s, 3H, ester), 4.70 (s, 2H, OCH2), 6.88 (dd, 1H, Ar), 7.03 (m, 1H, Ar), 7.42 (m, 1H, Ar), 7.81 (dd, 1H, Ar).